Cas no 104126-70-7 (ethyl 2-(4-amino-3-nitrophenyl)acetate)

• Product Name: ethyl 2-(4-amino-3-nitrophenyl)acetate
• CAS No: 104126-70-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD16620936
• CID: 2625112
• PubChem ID: 23450314
• Update Time: 2025-04-21

ethyl 2-(4-amino-3-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-3-nitrophenyl)acetate
• Ethyl 4-amino-3-nitrophenylacetate
• WQXMYFFEVKIQHU-UHFFFAOYSA-N
• ETHYL2-(4-AMINO-3-NITROPHENYL)ACETATE
• 104126-70-7
• CS-0151607
• SB80072
• Benzeneacetic acid, 4-amino-3-nitro-, ethyl ester
• DB-220443
• ethyl (4-amino-3-nitrophenyl)acetate
• MFCD16620936
• SCHEMBL14684937
• AS-41602
• SY242891
• DTXSID10634274
• EN300-7419377
• AKOS027253374
• SCHEMBL392679
• 2-(4-amino-3-nitrophenyl)acetic acid ethyl ester

• MDL： MFCD16620936
• Inchi： 1S/C10H12N2O4/c1-2-16-10(13)6-7-3-4-8(11)9(5-7)12(14)15/h3-5H,2,6,11H2,1H3
• InChI Key： WQXMYFFEVKIQHU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.1Ų